Cas no 134368-28-8 (Benzoic acid, 3,4-bis[(4-methoxyphenyl)methoxy]-)

• Product Name: Benzoic acid, 3,4-bis[(4-methoxyphenyl)methoxy]-
• CAS No: 134368-28-8
• MF: C₂₃H₂₂O₆
• MW: 394.417187213898
• CID: 1235298
• PubChem ID: 22419561
• Update Time: 2025-04-20

Benzoic acid, 3,4-bis[(4-methoxyphenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,4-bis[(4-methoxyphenyl)methoxy]-
• 134368-28-8
• DB-117054
• SCHEMBL7469360
• 3,4-bis-(4-Methoxybenzyloxy)benzoic acid
• MILAIOJVUQSQQR-UHFFFAOYSA-N
• 3,4-bis(4-Methoxybenzyloxy)benzoic acid

• Inchi： 1S/C23H22O6/c1-26-19-8-3-16(4-9-19)14-28-21-12-7-18(23(24)25)13-22(21)29-15-17-5-10-20(27-2)11-6-17/h3-13H,14-15H2,1-2H3,(H,24,25)
• InChI Key： MILAIOJVUQSQQR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(=CC=1)OC)C1=CC(C(=O)O)=CC=C1OCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 394.14166
• Monoisotopic Mass: 394.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• PSA: 74.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids